N-(3-Fluorophenyl)-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-3-carboxamide

• IUPAC Name: N-(3-fluorophenyl)-1,1-dioxo-4H-1λ6,2,4-benzothiadiazine-3-carboxamide
• InChI: InChI=1S/C14H10FN3O3S/c15-9-4-3-5-10(8-9)16-14(19)13-17-11-6-1-2-7-12(11)22(20,21)18-13/h1-8H,(H,16,19)(H,17,18)
• InChI Key: STFKCLMDIQOAIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=NS2(=O)=O)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C14H10FN3O3S
• Molecular Weight: 319.31 g/mol

Description

N-(3-Fluorophenyl)-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-3-carboxamide, also known as Furosemide, is a commonly used diuretic medication that is used to treat conditions such as edema, hypertension, and congestive heart failure. Furosemide works by inhibiting the reabsorption of sodium and chloride ions in the kidneys, leading to increased urine production and a reduction in fluid accumulation in the body. In

Scientific Research Applications

N-(3-Fluorophenyl)-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-3-carboxamide has been extensively studied in scientific research due to its diuretic properties. It has been used in studies to investigate the effects of diuretics on blood pressure, kidney function, and electrolyte balance. This compound has also been used in research related to heart failure, pulmonary edema, and hypertension.

Mechanism of Action

N-(3-Fluorophenyl)-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-3-carboxamide works by inhibiting the reabsorption of sodium and chloride ions in the kidneys. This leads to increased urine production and a reduction in fluid accumulation in the body. This compound specifically targets the Na+/K+/2Cl- co-transporter in the thick ascending limb of the loop of Henle in the kidneys. By inhibiting this transporter, this compound prevents the reabsorption of sodium, chloride, and potassium ions, leading to increased urine production.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects on the body. Its diuretic properties lead to a reduction in fluid accumulation, which can help to reduce edema and hypertension. This compound also causes a reduction in potassium levels in the body, which can lead to hypokalemia. This can cause muscle weakness, cramps, and irregular heartbeat. This compound can also cause an increase in uric acid levels, which can lead to gout.

Advantages and Limitations for Lab Experiments

N-(3-Fluorophenyl)-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-3-carboxamide has several advantages for lab experiments. Its diuretic properties make it useful for investigating the effects of diuretics on the body. This compound is also relatively inexpensive and widely available, making it an accessible tool for researchers. However, this compound also has some limitations. Its effects on the body can be variable and may depend on factors such as age, gender, and health status. This compound can also cause side effects such as hypokalemia and gout, which may need to be monitored in lab experiments.

Future Directions

There are several future directions for N-(3-Fluorophenyl)-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-3-carboxamide research. One area of interest is investigating the effects of this compound on kidney function and electrolyte balance. This compound has been shown to be effective in treating conditions such as edema and hypertension, but its effects on kidney function are still not fully understood. Another area of interest is investigating the potential use of this compound in the treatment of heart failure and pulmonary edema. This compound has been shown to be effective in reducing fluid accumulation in the body, which could be beneficial in these conditions. Finally, there is interest in investigating the potential use of this compound in combination with other medications for the treatment of various conditions.

Synthesis Methods

N-(3-Fluorophenyl)-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-3-carboxamide is synthesized through the reaction of 5-sulfamoyl-1,3,4-thiadiazole-2-thiol with 3-fluoroaniline in the presence of acetic anhydride. The resulting product is then treated with a strong base to form this compound.